Cas no 75464-89-0 (2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine)

• Product Name: 2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine
• CAS No: 75464-89-0
• MF: C₈H₇N₅O₂S
• MW: 237.238478899002
• CID: 981801
• PubChem ID: 100511
• Update Time: 2025-04-19

2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfanyl]pyrimidine
• 2-(3-methyl-5-nitroimidazol-4-yl)sulfanylpyrimidine
• AC1L2OW4
• AC1Q216T
• AR-1L2803
• CHEMBL90408
• CTK8D8051
• NSC311070
• NSC631143
• pyrimidine, 2-[(1-methyl-4-nitro-1h-imidazol-5-yl)thio]-
• NSC-311070
• 2-((4-(Hydroxy(oxido)amino)-1-methyl-1H-imidazol-5-yl)thio)pyrimidine
• 75464-89-0
• Pyrimidine, 2((1-methyl-4-nitro-1H-imidazol-5-yl)thio)-
• NSC 311070
• NSC-631143
• 2-(3-methyl-5-nitro-imidazol-4-yl)sulfanylpyrimidine
• DTXSID50226399
• DS-012374

• Inchi： 1S/C8H7N5O2S/c1-12-5-11-6(13(14)15)7(12)16-8-9-3-2-4-10-8/h2-5H,1H3
• InChI Key： LWMMNQZYZIXZCW-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)C1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 237.03221
• Monoisotopic Mass: 237.03204566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 86.74
• LogP: 1.79270